N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)furan-3-carboxamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]furan-3-carboxamide
• InChI: InChI=1S/C15H13NO3S/c17-13(7-16-15(18)10-5-6-19-8-10)12-9-20-14-4-2-1-3-11(12)14/h1-6,8-9,13,17H,7H2,(H,16,18)
• InChI Key: LKEMPYKZSJVDKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(CNC(=O)C3=COC=C3)O
• Molecular Formula: C15H13NO3S
• Molecular Weight: 287.3 g/mol

Description

“N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)furan-3-carboxamide” is a compound that contains a thiophene moiety. Thiophene and its substituted derivatives are a significant class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They possess a wide range of therapeutic properties and are remarkably effective compounds with respect to their biological and physiological functions.

Synthesis Analysis

The synthesis of thiophene derivatives often involves coupling reactions and electrophilic cyclization reactions. The Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They play a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Background : Derivatives of benzothiophene-3-carboxylic acids serve as valuable molecular scaffolds in medicinal chemistry. .

Photochromic Systems

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Organic Field-Effect Transistors (OFETs)

• Background : 1Benzothieno3,2-bbenzothiophene (BTBT) is known for its high electron mobility in OFETs.
• Application : Researchers explore the use of BTBT-based materials in electronic devices, aiming for improved performance and stability. .

Heterocyclization Reactions

• Application : Researchers investigate heterocyclization reactions, such as tandem Rh-catalyzed intramolecular heterocyclization and CuBr/1,10-Phen-catalyzed Ullmann cross coupling, to efficiently access these derivatives. .

Mechanism of Action

While specific information about the mechanism of action of “N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)furan-3-carboxamide” was not found, it’s worth noting that molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.